(4S)-N-ethyl-4-{[(1-methyl-1H-pyrrol-2-yl)carbonyl]amino}-1-[(methylthio)acetyl]-L-prolinamide

• IUPAC Name: N-[(3S,5S)-5-(ethylcarbamoyl)-1-(2-methylsulfanylacetyl)pyrrolidin-3-yl]-1-methylpyrrole-2-carboxamide
• InChI: InChI=1S/C16H24N4O3S/c1-4-17-15(22)13-8-11(9-20(13)14(21)10-24-3)18-16(23)12-6-5-7-19(12)2/h5-7,11,13H,4,8-10H2,1-3H3,(H,17,22)(H,18,23)/t11-,13-/m0/s1
• InChI Key: PLGWSSMIUITEHD-AAEUAGOBSA-N
• Canonical SMILES: CCNC(=O)C1CC(CN1C(=O)CSC)NC(=O)C2=CC=CN2C
• Isomeric SMILES: CCNC(=O)[C@@H]1C[C@@H](CN1C(=O)CSC)NC(=O)C2=CC=CN2C
• Molecular Formula: C16H24N4O3S
• Molecular Weight: 352.5 g/mol

Description

Synthesis Analysis

The synthesis of related prolinamide derivatives and their characterization as potential enantioselective organocatalysts highlights innovative approaches to creating complex molecules with significant enantioselectivity in aldol reactions (Panov et al., 2011). This synthesis process involves acylation and deprotection steps, showcasing the methodology's effectiveness in producing high-purity enantiomers.

Molecular Structure Analysis

Structural analysis of compounds similar to the one of interest involves detailed X-ray diffraction studies, which provide insights into the crystal structure and molecular conformation (Minga, 2005). These studies reveal the spatial arrangement of atoms within the compound, essential for understanding its reactivity and interactions.

Chemical Reactions and Properties

Research on prolinamides and related compounds demonstrates their role as organocatalysts in various chemical reactions, such as the multi-component synthesis of pyrazoles (Mecadon et al., 2011). These reactions are crucial for synthesizing novel organic compounds with potential therapeutic applications.